Cas no 1421477-48-6 (2-(4-fluorophenyl)sulfanyl-N-{4H,6H,7H-pyrano4,3-d1,3thiazol-2-yl}acetamide)

• Product Name: 2-(4-fluorophenyl)sulfanyl-N-{4H,6H,7H-pyrano4,3-d1,3thiazol-2-yl}acetamide
• CAS No: 1421477-48-6
• MF: C₁₄H₁₃FN₂O₂S₂
• MW: 324.393624067307
• CID: 5961151
• PubChem ID: 71794760
• Update Time: 2025-05-19

2-(4-fluorophenyl)sulfanyl-N-{4H,6H,7H-pyrano4,3-d1,3thiazol-2-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-fluorophenyl)sulfanyl-N-{4H,6H,7H-pyrano4,3-d1,3thiazol-2-yl}acetamide
• N-(6,7-dihydro-4H-pyrano[4,3-d][1,3]thiazol-2-yl)-2-(4-fluorophenyl)sulfanylacetamide
• F6254-0215
• AKOS024545496
• 1421477-48-6
• 2-[(4-FLUOROPHENYL)SULFANYL]-N-{4H,6H,7H-PYRANO[4,3-D][1,3]THIAZOL-2-YL}ACETAMIDE
• N-(6,7-dihydro-4H-pyrano[4,3-d]thiazol-2-yl)-2-((4-fluorophenyl)thio)acetamide
• VU0541720-1

• Inchi： 1S/C14H13FN2O2S2/c15-9-1-3-10(4-2-9)20-8-13(18)17-14-16-11-5-6-19-7-12(11)21-14/h1-4H,5-8H2,(H,16,17,18)
• InChI Key： UFCFGPARDJPMDI-UHFFFAOYSA-N
• SMILES： S1C(NC(CSC2C=CC(=CC=2)F)=O)=NC2=C1COCC2

Computed Properties

• Exact Mass: 324.04024817g/mol
• Monoisotopic Mass: 324.04024817g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 105Ų

Additional information on 2-(4-fluorophenyl)sulfanyl-N-{4H,6H,7H-pyrano4,3-d1,3thiazol-2-yl}acetamide

Recent Advances in the Study of 2-(4-fluorophenyl)sulfanyl-N-{4H,6H,7H-pyrano4,3-d1,3thiazol-2-yl}acetamide (CAS: 1421477-48-6)

The compound 2-(4-fluorophenyl)sulfanyl-N-{4H,6H,7H-pyrano4,3-d1,3thiazol-2-yl}acetamide (CAS: 1421477-48-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, characterized by its unique pyrano-thiazole scaffold, has been the subject of several studies aimed at elucidating its pharmacological properties, mechanism of action, and potential as a lead compound for drug development.

Recent research has focused on the synthesis and optimization of 2-(4-fluorophenyl)sulfanyl-N-{4H,6H,7H-pyrano4,3-d1,3thiazol-2-yl}acetamide to enhance its bioavailability and target specificity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that modifications to the sulfanyl and acetamide moieties significantly improved the compound's binding affinity to specific kinase targets, which are implicated in various cancers and inflammatory diseases. The study employed molecular docking and in vitro assays to validate these findings, highlighting the compound's potential as a kinase inhibitor.

Another key area of investigation has been the compound's pharmacokinetic profile. A preclinical study conducted by researchers at the University of Cambridge (2024) evaluated the absorption, distribution, metabolism, and excretion (ADME) properties of 2-(4-fluorophenyl)sulfanyl-N-{4H,6H,7H-pyrano4,3-d1,3thiazol-2-yl}acetamide in rodent models. The results indicated favorable oral bioavailability and a half-life conducive to once-daily dosing, positioning it as a promising candidate for further development.

In addition to its kinase inhibitory activity, recent findings suggest that 2-(4-fluorophenyl)sulfanyl-N-{4H,6H,7H-pyrano4,3-d1,3thiazol-2-yl}acetamide may exhibit antimicrobial properties. A 2024 study in Antimicrobial Agents and Chemotherapy reported that the compound demonstrated potent activity against methicillin-resistant Staphylococcus aureus (MRSA) and other multidrug-resistant bacterial strains. The mechanism of action appears to involve disruption of bacterial cell wall synthesis, a novel target for this chemical class.

Despite these promising results, challenges remain in the development of 2-(4-fluorophenyl)sulfanyl-N-{4H,6H,7H-pyrano4,3-d1,3thiazol-2-yl}acetamide as a therapeutic agent. Issues such as potential off-target effects and metabolic stability in human models require further investigation. Ongoing studies are exploring the compound's safety profile and efficacy in more complex biological systems, including human-derived cell lines and organoid models.

In conclusion, 2-(4-fluorophenyl)sulfanyl-N-{4H,6H,7H-pyrano4,3-d1,3thiazol-2-yl}acetamide (CAS: 1421477-48-6) represents a versatile scaffold with multiple therapeutic applications. Its dual potential as both a kinase inhibitor and an antimicrobial agent makes it a compelling subject for future research. As synthetic methodologies and biological assays continue to advance, this compound may serve as a cornerstone for the development of novel treatments in oncology, infectious diseases, and beyond.